4-{[(2,3-dimethylphenyl)amino]methyl}-4-azatricyclo[5.2.1.0~2,6~]dec-8-ene-3,5-dione

• IUPAC Name: 4-[(2,3-dimethylanilino)methyl]-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione
• InChI: InChI=1S/C18H20N2O2/c1-10-4-3-5-14(11(10)2)19-9-20-17(21)15-12-6-7-13(8-12)16(15)18(20)22/h3-7,12-13,15-16,19H,8-9H2,1-2H3
• InChI Key: KHGULYKHRAGYRV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NCN2C(=O)C3C4CC(C3C2=O)C=C4)C
• Molecular Formula: C18H20N2O2
• Molecular Weight: 296.4 g/mol

Description

Synthesis Analysis

The synthesis of derivatives related to 4-{[(2,3-Dimethylphenyl)amino]methyl}-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione has been explored to assess their psychotropic and/or anti-HIV activity. Kossakowski et al. (2006) described the preparation of amino derivatives, highlighting a methodological approach to generate compounds with anticipated biological activities (Kossakowski, Wojciechowska, & Kozioł, 2006). Additionally, the synthesis of oxiran-2-ylmethyl and oxiran-2-ylmethoxy derivatives by Kossakowski and Wojciechowska (2006) suggests variations in the synthetic strategy to modify the molecule's physicochemical characteristics and potentially its biological activity (Kossakowski & Wojciechowska, 2006).

Molecular Structure Analysis

The molecular structure of derivatives of this compound has been confirmed through various spectroscopic methods, including X-ray structure analysis. Renjith et al. (2014) conducted spectroscopic (FT-IR, FT-Raman) investigations and quantum chemical calculations to analyze the optimized molecular structure and vibrational frequencies, providing insights into the stability and charge transfer within the molecule (Renjith et al., 2014).

Chemical Reactions and Properties

The compound's reactivity has been explored through its reactions with dicarboxylic acid anhydrides, leading to the formation of various derivatives with potential pharmacological properties. Kas’yan et al. (2007) studied these reactions, offering a pathway to synthesize hydrazido acids and bis-imides, which could further react to yield triazole derivatives, indicating a versatile chemical behavior (Kas’yan et al., 2007).

Physical Properties Analysis

The physical properties, such as solubility and melting points, are crucial for the compound's formulation and application. While specific studies on 4-{[(2,3-Dimethylphenyl)amino]methyl}-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione are limited, related research by Struga et al. (2007) on aminoalkanol derivatives provides a comparative basis to infer the compound's behavior in biological systems (Struga & Kossakowski, 2007).

Chemical Properties Analysis

The chemical properties, including reactivity with various reagents and stability under different conditions, play a vital role in determining the compound's utility in research and therapeutic applications. The work by Ghorab et al. (2017) on synthesizing and evaluating derivatives carrying a sulfonamide moiety for antimicrobial activity provides insights into the functional group modifications and their impact on biological activity (Ghorab, Soliman, Alsaid, & Askar, 2017).